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Compound of Interest

Compound Name: Copper methionine

Cat. No.: B13647792 Get Quote

This document provides a comprehensive guide for the synthesis of copper (II) methionate, a

chelated compound of significant interest in nutritional supplements and pharmaceutical

development. The protocol outlines the necessary reagents, equipment, and a step-by-step

procedure for its preparation in a laboratory setting. Additionally, it includes a summary of key

quantitative data from various synthesis methods and a visual representation of the

experimental workflow.

Introduction
Copper methionine is a metal chelate where the essential amino acid, methionine, binds to a

central copper ion. This chelation is known to improve the bioavailability and stability of copper,

making it a valuable compound in animal feed additives and potentially in human health

applications. The synthesis involves the reaction of a copper salt with methionine in an

aqueous solution under controlled conditions.

Data Presentation
The following tables summarize quantitative data from various reported synthesis protocols for

copper methionine, offering a comparative overview of reaction conditions, yields, and

product composition.

Table 1: Reaction Parameters for Copper Methionine Synthesis
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Parameter Method 1 Method 2 Method 3 Method 4

Methionine:Copp

er Molar Ratio
2:1 to 4:1[1] 2:1[2] 1.4:1 2:1[3]

Copper Salt
Copper

Sulfate[1]

Copper

Sulfate[2]
Copper Sulfate

Copper

Sulfate[3]

pH 4.0-6.0[4] 7.0[5] 4.95[4] 7.0-7.2[3]

Temperature 40-100 °C[1] 65±5 °C[5] 60-80 °C[4]
Room

Temperature[3]

Reaction Time 1-8 hours[1] Not Specified 0.5-1.0 hours[4] 0.8-1.0 hours[3]

pH Adjustment

Agent

Saponification

Solution[4]

30% or 50%

NaOH[2][5]

Sodium

Methionine
10% NaOH[3]

Table 2: Product Characterization and Yield

Parameter Method 1 Method 2 Method 3

Product Yield 98.53%[4] Not Specified Not Specified

Chelation Rate 99.94%[4] 90.32%[2] Not Specified

Copper Content 17.68%[4] ≥17%[2] 16.8-17.4%[6]

Methionine Content 81.67%[4] ≥78%[2] 81.9-82.4%[6]

Appearance Not Specified Blue-purple powder[2] Not Specified

Experimental Protocol
This protocol details a common and reliable method for the synthesis of copper (II) methionate

in the laboratory.

Materials and Equipment
DL-Methionine (or L-Methionine)
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Copper (II) Sulfate Pentahydrate (CuSO₄·5H₂O)

Sodium Hydroxide (NaOH)

Deionized Water

Ethanol (for washing)

Beakers

Magnetic Stirrer and Stir Bar

Heating Plate

pH Meter or pH strips

Buchner Funnel and Flask

Filter Paper

Drying Oven

Step-by-Step Procedure
Preparation of Reactant Solutions:

Prepare a methionine solution by dissolving the desired amount of methionine in deionized

water in a beaker. A common molar ratio of methionine to copper is 2:1.[1][2][3] For

example, to react with 0.01 mol of copper sulfate, dissolve 2.984 g (0.02 mol) of

methionine in a suitable volume of water.

In a separate beaker, prepare a copper sulfate solution by dissolving the corresponding

amount of copper (II) sulfate pentahydrate in deionized water. For a 2:1 molar ratio with

the methionine above, dissolve 2.497 g (0.01 mol) of CuSO₄·5H₂O.

Reaction:

Place the beaker containing the methionine solution on a magnetic stirrer with gentle

heating (60-80 °C).[4]
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Slowly add the copper sulfate solution to the methionine solution while stirring

continuously.

Adjust the pH of the reaction mixture to between 4.0 and 6.0 by the dropwise addition of a

sodium hydroxide solution (e.g., 1 M NaOH).[4] Monitor the pH carefully. The formation of

a blue precipitate indicates the formation of the copper methionine complex.

Continue stirring the reaction mixture at the elevated temperature for 0.5 to 1 hour to

ensure the reaction goes to completion.[4]

Isolation and Purification:

After the reaction is complete, allow the mixture to cool to room temperature.

Collect the precipitate by vacuum filtration using a Buchner funnel and filter paper.

Wash the collected solid with deionized water to remove any unreacted salts. A

subsequent wash with a small amount of ethanol can aid in drying.

Dry the purified copper methionine product in a drying oven at a low temperature (e.g.,

50-60 °C) until a constant weight is achieved.[3][5]

Characterization:

The final product should be a blue-purple powder.[2]

Characterization can be performed using techniques such as Infrared (IR) spectroscopy to

confirm the chelation, and elemental analysis to determine the copper and methionine

content.

Experimental Workflow
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1. Prepare Solutions
- Dissolve Methionine in Water

- Dissolve Copper Sulfate in Water

2. Reaction
- Mix Solutions

- Heat to 60-80°C
- Adjust pH to 4.0-6.0 with NaOH

3. Precipitation
- Stir for 0.5-1 hour

- Cool to Room Temperature

4. Isolation
- Vacuum Filtration

5. Purification
- Wash with Deionized Water

- Wash with Ethanol

6. Drying
- Oven dry at 50-60°C

Final Product
Copper (II) Methionate

Click to download full resolution via product page

Caption: Workflow for the laboratory synthesis of copper (II) methionate.

Safety Precautions
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Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and gloves.

Handle all chemicals in a well-ventilated area or a fume hood.

Copper sulfate is harmful if swallowed and can cause eye irritation.

Sodium hydroxide is corrosive and can cause severe skin burns and eye damage. Handle

with care.

Dispose of all chemical waste according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CN102491927A - Method for synthesizing methionine and metal (Cu, Zn and Co) chelate -
Google Patents [patents.google.com]

2. Copper Methionine - GREEN AGRI [greenagribio.com]

3. CN109721518A - A kind of preparation method of feed Methionine chelate copper -
Google Patents [patents.google.com]

4. CN111978221A - Preparation method of feed additive DL-methionine complex copper -
Google Patents [patents.google.com]

5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

6. data.epo.org [data.epo.org]

To cite this document: BenchChem. [Synthesis of Copper (II) Methionate: A Detailed
Laboratory Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13647792#protocol-for-the-synthesis-of-copper-
methionine-in-the-lab]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b13647792?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/CN102491927A/en
https://patents.google.com/patent/CN102491927A/en
https://www.greenagribio.com/intermediates/copper-methionine.html
https://patents.google.com/patent/CN109721518A/en
https://patents.google.com/patent/CN109721518A/en
https://patents.google.com/patent/CN111978221A/en
https://patents.google.com/patent/CN111978221A/en
https://pdfs.semanticscholar.org/1d41/8d3153fe73eeca1fb41d21662871341b0d31.pdf
https://data.epo.org/publication-server/rest/v1.2/publication-dates/20200520/patents/EP3653633NWA1/document.pdf
https://www.benchchem.com/product/b13647792#protocol-for-the-synthesis-of-copper-methionine-in-the-lab
https://www.benchchem.com/product/b13647792#protocol-for-the-synthesis-of-copper-methionine-in-the-lab
https://www.benchchem.com/product/b13647792#protocol-for-the-synthesis-of-copper-methionine-in-the-lab
https://www.benchchem.com/product/b13647792#protocol-for-the-synthesis-of-copper-methionine-in-the-lab
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13647792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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